Cas no 2877638-71-4 (1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine)

• Product Name: 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine
• CAS No: 2877638-71-4
• MF: C₁₅H₁₉N₃S
• MW: 273.396461725235
• CID: 5329055
• Update Time: 2025-06-22

1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylphenyl)-4-(5-methyl-2-thiazolyl)piperazine
• 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine

• Inchi： 1S/C15H19N3S/c1-12-4-3-5-14(10-12)17-6-8-18(9-7-17)15-16-11-13(2)19-15/h3-5,10-11H,6-9H2,1-2H3
• InChI Key： GNXSJXIZURWQNW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C)=C2)CCN(C2=NC=C(C)S2)CC1

Experimental Properties

• Density: 1.177±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 445.7±55.0 °C(Predicted)
• pka: 6.78±0.10(Predicted)

Additional information on 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine

1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine: An Overview of a Promising Compound in Medicinal Chemistry

1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine (CAS No. 2877638-71-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazines, which are widely studied for their diverse biological activities, including antipsychotic, antidepressant, and anxiolytic properties.

The chemical structure of 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine is characterized by a piperazine ring substituted with a 5-methyl-1,3-thiazole and a 3-methylphenyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine in various therapeutic areas. One notable area of research is its use as an antidepressant. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antidepressant-like effects in animal models, suggesting its potential as a novel treatment for depression.

In addition to its antidepressant properties, 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine has also shown promise in the treatment of anxiety disorders. Research conducted at the University of California found that this compound effectively reduces anxiety-like behaviors in rodent models without causing significant side effects. These findings suggest that it could be a safer alternative to existing anxiolytic drugs.

The pharmacokinetic profile of 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine has been extensively studied to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. This is particularly advantageous for patient compliance and convenience.

In terms of safety and toxicity, preliminary studies indicate that 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine is well-tolerated at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing phase I clinical trials are currently underway to assess the compound's safety and pharmacokinetics in healthy volunteers.

The mechanism of action of 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine is believed to involve modulation of serotonin and dopamine receptors. Specifically, it has been shown to act as a partial agonist at serotonin 5-HT_1A receptors and an antagonist at dopamine D₂ receptors. This dual mechanism of action may contribute to its broad-spectrum therapeutic effects.

Beyond its potential as a psychiatric medication, 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine has also been investigated for its neuroprotective properties. A study published in the Nature Communications journal reported that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine involves several steps, including the formation of the piperazine ring and subsequent substitution with the 5-methyl-1,3-thiazole and 3-methylphenyl groups. Various synthetic routes have been developed to optimize yield and purity, making large-scale production feasible for commercial applications.

In conclusion, 1-(5-methyl-1,3-thiazol-2-yl)-4-(3-methylphenyl)piperazine (CAS No. 2877638-71-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full range of applications and ensure its safe and effective use in clinical settings.